Cas no 139752-39-9 (Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)-)

• Product Name: Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)-
• CAS No: 139752-39-9
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• CID: 1279990
• Update Time: 2024-08-03

Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)-
• 1-(3,4-dichloro-phenyl)-ethanone oxime
• Ethanone, 1-(3,4-dichlorophenyl)-, oxime, (E)- (9CI)

• MDL： MFCD00084991
• Inchi： 1S/C8H7Cl2NO/c1-5(11-12)6-2-3-7(9)8(10)4-6/h2-4,12H,1H3
• InChI Key： LMETXBMWXOYVAN-UHFFFAOYSA-N
• SMILES： C(=NO)(C1=CC=C(Cl)C(Cl)=C1)C

Computed Properties

• Exact Mass: 202.99061
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 317.8±32.0 °C(Predicted)
• PSA: 32.59
• pka: 11.02±0.70(Predicted)